3-{[(2E)-3-(2-furyl)prop-2-en-1-yl][(5-methyl-2-thienyl)methyl]amino}propan-1-ol

• IUPAC Name: 3-[[(E)-3-(furan-2-yl)prop-2-enyl]-[(5-methylthiophen-2-yl)methyl]amino]propan-1-ol
• InChI: InChI=1S/C16H21NO2S/c1-14-7-8-16(20-14)13-17(10-4-11-18)9-2-5-15-6-3-12-19-15/h2-3,5-8,12,18H,4,9-11,13H2,1H3/b5-2+
• InChI Key: DMLCWEBPHSSXCG-GORDUTHDSA-N
• Canonical SMILES: CC1=CC=C(S1)CN(CCCO)CC=CC2=CC=CO2
• Isomeric SMILES: CC1=CC=C(S1)CN(CCCO)C/C=C/C2=CC=CO2
• Molecular Formula: C16H21NO2S
• Molecular Weight: 291.4 g/mol

Description

3-{[(2E)-3-(2-furyl)prop-2-en-1-yl][(5-methyl-2-thienyl)methyl]amino}propan-1-ol is a chemical compound that has been the subject of research in various fields. It is a chiral compound with a molecular weight of 325.47 g/mol and a chemical formula of C18H21NO2S.

Mechanism of Action

The mechanism of action of 3-{[(2E)-3-(2-furyl)prop-2-en-1-yl][(5-methyl-2-thienyl)methyl]amino}propan-1-ol is not fully understood. However, it has been found to interact with various molecular targets, including enzymes and receptors. It has been suggested that the compound may exert its effects by modulating the activity of these targets.
Biochemical and Physiological Effects:
3-{[(2E)-3-(2-furyl)prop-2-en-1-yl][(5-methyl-2-thienyl)methyl]amino}propan-1-ol has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory and neuroprotective effects. Additionally, the compound has been found to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(2E)-3-(2-furyl)prop-2-en-1-yl][(5-methyl-2-thienyl)methyl]amino}propan-1-ol in lab experiments is its high potency and selectivity. The compound has been found to have a low toxicity profile, making it a suitable candidate for further development. However, one limitation of using the compound is its poor solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research of 3-{[(2E)-3-(2-furyl)prop-2-en-1-yl][(5-methyl-2-thienyl)methyl]amino}propan-1-ol. One direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to elucidate its mechanism of action and molecular targets. Additionally, further studies are needed to optimize the synthesis method and improve the compound's pharmacokinetic properties.

Scientific Research Applications

3-{[(2E)-3-(2-furyl)prop-2-en-1-yl][(5-methyl-2-thienyl)methyl]amino}propan-1-ol has been the subject of research in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to have potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.